Cas no 826991-01-9 (2-Propenoic acid, 3-(3-formylphenyl)-, butyl ester)

• Product Name: 2-Propenoic acid, 3-(3-formylphenyl)-, butyl ester
• CAS No: 826991-01-9
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 687151
• PubChem ID: 71417934
• Update Time: 2025-04-19

2-Propenoic acid, 3-(3-formylphenyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3-formylphenyl)-, butyl ester
• butyl 3-(3-formylphenyl)prop-2-enoate
• 826991-01-9
• DTXSID10837263

• Inchi： 1S/C14H16O3/c1-2-3-9-17-14(16)8-7-12-5-4-6-13(10-12)11-15/h4-8,10-11H,2-3,9H2,1H3
• InChI Key： SFJPGMOGKIATEP-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC=C(C=O)C=1)=O)CCCC

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų